Cas no 23197-96-8 (9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-)

9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- structure
23197-96-8 structure
Product Name:9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
CAS No:23197-96-8
MF:C10H15N4O13P3
MW:492.166384935379
CID:254380
PubChem ID:11755388
Update Time:2025-04-19

9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
    • PURINE RIBOSIDE- 5'- O- TRIPHOSPHATE ( PUTP )
    • PURINE RIBOSIDE-5'-O-TRIPHOSPHATE SODIUM SALT
    • Adenosin-triphosphat
    • Desamino-N6-ATP
    • Purinribosid-5'-triphosphat
    • PUTP SODIUM SALT
    • CHEMBL96843
    • AKOS040757553
    • ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(9H-purin-9-yl)tetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
    • HY-137658
    • CS-0141003
    • Purine riboside triphosphate
    • 23197-96-8
    • DA-57237
    • [[(2R,3S,4R,5R)-3,4-dihydroxy-5-purin-9-yloxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • Inchi: 1S/C10H15N4O13P3/c15-7-6(2-24-29(20,21)27-30(22,23)26-28(17,18)19)25-10(8(7)16)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15-16H,2H2,(H,20,21)(H,22,23)(H2,17,18,19)/t6-,7-,8-,10-/m1/s1
    • InChI Key: IZBXQTSTGHQGKL-FDDDBJFASA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 579.91300
  • Monoisotopic Mass: 491.98484754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 767
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.4
  • Topological Polar Surface Area: 253Ų

Experimental Properties

  • PSA: 293.86000
  • LogP: 0.54160
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